2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate

• IUPAC Name: (2,3-dimethylphenyl) 2-(2-bromo-4-chlorophenoxy)acetate
• InChI: InChI=1S/C16H14BrClO3/c1-10-4-3-5-14(11(10)2)21-16(19)9-20-15-7-6-12(18)8-13(15)17/h3-8H,9H2,1-2H3
• InChI Key: KCGNZGQVXKSRBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC(=O)COC2=C(C=C(C=C2)Cl)Br)C
• Molecular Formula: C16H14BrClO3
• Molecular Weight: 369.6 g/mol

Description

2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate is a synthetic compound that has gained significant attention in scientific research. It is a member of the phenoxyacetic acid family and is commonly used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate is not well understood. However, it is believed to act as a nucleophile in organic reactions, attacking electrophilic centers in other molecules. This reactivity makes it a useful reagent in organic synthesis.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate. However, it is not intended for use in drug formulations or as a therapeutic agent. Therefore, information on its pharmacology and toxicology is not available.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate in lab experiments is its high yield in the synthesis process. Additionally, its reactivity makes it a useful reagent in organic synthesis. However, its limited availability and potential toxicity may limit its use in certain applications.

Future Directions

There are several potential future directions for the use of 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate in scientific research. One area of interest is the development of new synthetic methods using this compound as a reagent. Additionally, its potential use in the development of new materials and pharmaceuticals warrants further investigation. Finally, research into its potential toxicity and environmental impact is also needed.
Conclusion
In conclusion, 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate is a synthetic compound that has gained significant attention in scientific research. Its high yield in the synthesis process and reactivity make it a useful reagent in organic synthesis. However, its limited availability and potential toxicity may limit its use in certain applications. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential future directions.

Synthesis Methods

The synthesis of 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate involves the reaction between 2,3-dimethylphenol and 2-bromo-4-chlorophenol in the presence of acetic anhydride and sulfuric acid. The reaction proceeds through an esterification process, resulting in the formation of 2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate. The yield of this reaction is typically high, making it an efficient method for the synthesis of this compound.

Scientific Research Applications

2,3-dimethylphenyl (2-bromo-4-chlorophenoxy)acetate has been extensively used in scientific research, particularly in the field of organic chemistry. It is commonly used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. Additionally, this compound has been used in the development of new methods for organic synthesis, such as palladium-catalyzed cross-coupling reactions.